(2-Chloropyridin-3-yl)(1H-pyrrol-2-yl)methanone

• CAS No.: 89991-17-3
• Molecular Formula: C10H7ClN2O
• Molecular Weight: 206.63 g/mol
• IUPAC Name: (2-chloropyridin-3-yl)-(1H-pyrrol-2-yl)methanone
• InChI: InChI=1S/C10H7ClN2O/c11-10-7(3-1-6-13-10)9(14)8-4-2-5-12-8/h1-6,12H
• InChI Key: MAVABPJEGDHCFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)Cl)C(=O)C2=CC=CN2

Description

(2-Chloropyridin-3-yl)(1H-pyrrol-2-yl)methanone is a useful research compound. Its molecular formula is C10H7ClN2O and its molecular weight is 206.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-chloronicotinoyl chloride (1 eq.) in dichloromethane (10 mL) was added slowly to a mixture of pyrrole (1.5 eq.) (Aldrich, Milwaukee, Wis.) and aluminum chloride (3.5 g, 1 eq.) in dichloromethane (8 mL) at 0° C. The mixture was stirred at 0° C. for 10 mins and at room temperature for 30 mins. The reaction was diluted with ethyl acetate, washed with brine, dried and concentrated. The residue was purified on a silica gel column to give 2.27 g of (2-chloro-pyridin-3-yl)-(1H-pyrrol-2-yl)-methanone.